molecular formula C12H15NO3 B14564807 1-(2-Butyl-4-nitrophenyl)ethan-1-one CAS No. 61718-35-2

1-(2-Butyl-4-nitrophenyl)ethan-1-one

Cat. No.: B14564807
CAS No.: 61718-35-2
M. Wt: 221.25 g/mol
InChI Key: SACBMMPSBQCVAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Butyl-4-nitrophenyl)ethan-1-one is a nitro-substituted acetophenone derivative characterized by a butyl group at the 2-position and a nitro group at the 4-position of the phenyl ring. For instance, nitro-substituted acetophenones are frequently used as intermediates in synthesizing heterocycles, pharmaceuticals, and agrochemicals .

Properties

CAS No.

61718-35-2

Molecular Formula

C12H15NO3

Molecular Weight

221.25 g/mol

IUPAC Name

1-(2-butyl-4-nitrophenyl)ethanone

InChI

InChI=1S/C12H15NO3/c1-3-4-5-10-8-11(13(15)16)6-7-12(10)9(2)14/h6-8H,3-5H2,1-2H3

InChI Key

SACBMMPSBQCVAK-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=C(C=CC(=C1)[N+](=O)[O-])C(=O)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Butyl-4-nitrophenyl)ethan-1-one typically involves the nitration of 2-butylacetophenone. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to ensure the selective introduction of the nitro group at the para position relative to the butyl group.

Industrial Production Methods

In an industrial setting, the production of 1-(2-Butyl-4-nitrophenyl)ethan-1-one may involve continuous flow nitration processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-(2-Butyl-4-nitrophenyl)ethan-1-one can undergo various chemical reactions, including:

    Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

    Oxidation: The ethanone moiety can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

    Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation, where halogens like chlorine or bromine are introduced.

Common Reagents and Conditions

    Reduction: Hydrogen gas and palladium catalyst.

    Oxidation: Potassium permanganate in an acidic medium.

    Substitution: Halogens (chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

    Reduction: 1-(2-Butyl-4-aminophenyl)ethan-1-one.

    Oxidation: 1-(2-Butyl-4-nitrophenyl)ethanoic acid.

    Substitution: Halogenated derivatives of 1-(2-Butyl-4-nitrophenyl)ethan-1-one.

Scientific Research Applications

    Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and can be used in the development of new materials.

    Biology: The compound’s derivatives have shown potential antimicrobial and antifungal activities, making it a candidate for pharmaceutical research.

    Medicine: Its derivatives are being explored for their potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Butyl-4-nitrophenyl)ethan-1-one and its derivatives involves interactions with specific molecular targets and pathways. For instance, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to antimicrobial effects. The butyl group may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Chemical Properties

The position and nature of substituents on the phenyl ring significantly alter physicochemical properties. Key analogs and their characteristics include:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties/Applications Reference ID
1-(4-Methyl-3-nitrophenyl)ethanone 4-methyl, 3-nitro C₉H₉NO₃ 179.17 Intermediate in drug synthesis
1-[4-(tert-Butylsulfanyl)-3-nitrophenyl]ethan-1-one 4-(tert-butylsulfanyl), 3-nitro C₁₂H₁₅NO₃S 253.32 Potential sulfur-based reactivity
1-(2'-Nitro[1,1'-biphenyl]-4-yl)ethan-1-one Biphenyl system, 2'-nitro C₁₄H₁₁NO₃ 241.24 High conjugation for optoelectronics
1-(2-Hydroxy-4-methoxyphenyl)ethanone 2-hydroxy, 4-methoxy C₉H₁₀O₃ 166.17 UV absorption; natural product analog

Key Observations :

  • Electron-Withdrawing Groups (EWGs): The nitro group (e.g., in 1-(4-Methyl-3-nitrophenyl)ethanone) enhances electrophilicity at the ketone, facilitating nucleophilic additions or condensations .
  • Steric Effects : Bulky substituents like tert-butylsulfanyl (in ) reduce reaction rates in sterically hindered environments.
  • Conjugation : Biphenyl systems () exhibit extended π-conjugation, useful in materials science.

Yield and Conditions :

  • Nitro-containing analogs often require controlled reaction conditions (e.g., low temperature for nitration to avoid over-oxidation) .
  • Condensation with hydroxylamine hydrochloride (as in ) achieves high yields (~86%) under reflux in ethanol, highlighting the stability of the nitro group under acidic conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.